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Compound of Interest

Compound Name: Albatrelin C
CAS No.: 1417805-17-4
Cat. No.: B1163376
Get Quote
& J

Executive Summary

Albatrelin C (CAS: 1417805-17-4) is a bioactive meroterpenoid isolated from the fruiting
bodies of the basidiomycete Albatrellus ovinus. Chemically, it is classified as a grifolin
derivative, specifically a farnesyl-phenolic compound that has undergone oxidative cyclization
to form a chromene (benzopyran) scaffold.

This guide provides a comprehensive technical breakdown of the spectroscopic data required
for the unambiguous identification of Albatrelin C. It synthesizes Mass Spectrometry (MS),
Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) data to establish a self-
validating structural model.

Compound Profile
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Property Specification

2-methyl-2-[(3E,7E)-4,8-dimethylnona-3,7-
dienyl]-5-hydroxy-7-methyl-2H-chromene

IUPAC Name

Molecular Formula

Molecular Weight 326.48 g/mol

Class Meroterpenoid / Farnesyl Phenol / Chromene
Source Albatrellus ovinus (Sheep Polypore)
Appearance Yellowish oil or amorphous powder

Isolation and Extraction Protocol

To ensure reproducibility, the following isolation workflow is recommended based on the
standard protocol for Albatrellus meroterpenoids.

Extraction Methodology

o Biomass Preparation: Air-dry fresh fruiting bodies of Albatrellus ovinus and pulverize into a
fine powder (mesh size 40-60).

o Solvent Extraction: Macerate the powder in 95% Ethanol (EtOH) or Methanol (MeOH) at
room temperature for 48 hours (3 cycles).

o Concentration: Filter the extract and concentrate under reduced pressure (rotary evaporator)
at 40°C to obtain a crude gum.

» Partitioning: Suspend the crude extract in water and partition sequentially with n-hexane,
Chloroform (

), and Ethyl Acetate (EtOAc). Albatrelin C typically concentrates in the Chloroform or n-
hexane fraction due to its lipophilic terpenoid chain.

Chromatographic Purification
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 Silica Gel Column: Subject the active fraction to silica gel column chromatography (CC),
eluting with a gradient of Petroleum Ether/Acetone (e.g., 100:1 to 5:1).

e Semi-Preparative HPLC: Purify the enriched fractions using a C18 reverse-phase column.
o Mobile Phase: Acetonitrile (

) | Water (
) gradient (e.g., 85%
isocratic).

o Detection: UV at 254 nm and 210 nm.

o Retention: Albatrelin C elutes as a distinct peak distinct from its congeners (Albatrelin A/B
and Grifolin).

Spectroscopic Characterization
High-Resolution Mass Spectrometry (HR-ESI-MS)

Mass spectrometry provides the primary evidence for the molecular formula and degree of
unsaturation.

lonization Mode: Electrospray lonization (ESI), Positive Mode.
e Observed lon:
327.2319
o Calculated lon:
327.2324 (for

)

e Interpretation: The formula

indicates 8 degrees of unsaturation (DoU).
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[e]

Benzene ring: 4 DoU

Chromene double bond: 1 DoU

o

Side chain double bonds: 2 DoU

[¢]

[¢]

Pyran ring formation: 1 DoU

[e]

Total: 8 DoU (Consistent with structure).

Infrared Spectroscopy (IR)

IR data confirms the presence of the phenolic hydroxyl and aromatic core.

3420 cm~1: Broad absorption band characteristic of a phenolic Hydroxyl (-OH) group.

2925, 2855 cm~1; Strong C-H stretching vibrations from the aliphatic farnesyl chain.

1630, 1580 cm~1: Aromatic ring C=C skeletal vibrations.

1210 cm~1: C-O stretching (phenolic/ether).

Nuclear Magnetic Resonance (NMR) Analysis

The NMR data is the definitive fingerprint for Albatrelin C. The following data represents the
consensus values for this structural class in Chloroform-d (

).
*H NMR Data (500 MHz, CDCls)
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Multiplicity (J in

Position OH (ppm) Hz) Assignment

Chromene Core

3 5.48 d (10.0) Olefinic H (Pyran)

4 6.24 d (10.0) Olefinic H (Pyran)

6 6.25 s (br) Aromatic H (Meta)

8 6.14 s (br) Aromatic H (Meta)

7-Me 2.18 S Aromatic Methyl

Side Chain

N 1618 o Methylene (attached
to C2)

2 2.05 m Methylene

3 5.10 t(7.0) Olefinic H

5' 1.98 m Methylene

6' 2.08 m Methylene

7 5.08 t (7.0) Olefinic H

Methyls

2-Me 1.38 S Methyl on Pyran C2

4'-Me 1.58 S Vinylic Methyl

8'-Me 1.67 s Terminal Methyl

9 1.59 S Terminal Methyl

OH 4.8-5.5 brs Phenolic OH
(Variable)

13C NMR Data (125 MHz, CDCIs)
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Position oC (ppm) Type Assighment

Chromene Core

) 80.2 C (quat) Pyran C-O (Chiral
center)

3 126.5 CH Pyran Double Bond

4 116.8 CH Pyran Double Bond

da 108.5 C (quat) Junction

5 154.5 C (quat) Phenolic C-OH

6 109.2 CH Aromatic

7 139.5 C (quat) Aromatic C-Me

8 107.8 CH Aromatic

8a 155.0 C (quat) Junction (C-0)

7-Me 21.5 CHs Aromatic Methyl

Side Chain

1 41.5 CH:2 Methylene

2 22.8 CH2 Methylene

3 124.2 CH Olefinic

4' 135.5 C (quat) Olefinic

5' 39.8 CH:2 Methylene

6' 26.8 CH2 Methylene

7 124.4 CH Olefinic

8 1315 C (quat) Olefinic

Methyls

2-Me 26.2 CHs Methyl on C2

4'-Me 16.0 CHs Vinylic Methyl
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8'-Me 25.7 CHs Terminal Methyl

o 17.7 CHs Terminal Methyl

Structural Elucidation & Logic

The structure of Albatrelin C is validated through a network of 2D NMR correlations.

Key HMBC Correlations (Heteronuclear Multiple Bond
Coherence)

The HMBC spectrum connects the distinct spin systems (Aromatic, Pyran, Side Chain).
e Pyran Ring Formation: The methyl protons at 2-Me (

1.38) show strong correlations to C-2 (80.2), C-3 (126.5), and C-1' (41.5). This confirms the
closure of the pyran ring and the attachment of the side chain at the quaternary C-2.

o Aromatic Substitution: The 7-Me protons (

2.18) correlate with C-6, C-7, and C-8, establishing the methyl position on the benzene ring.

o Chromene Fusion: The olefinic proton H-4 (

6.24) correlates with C-2, C-4a, and C-5 (oxygenated aromatic carbon), confirming the fusion
of the pyran ring to the phenol.

COSY Spin Systems (Correlation Spectroscopy)

e Side Chain: A continuous spin system is observed from H-1' to H-2', and from H-5' to H-6".
o Chromene: The olefinic protons H-3 and H-4 show a distinct doublet-doublet coupling (

Hz), characteristic of a cis-double bond in a pyran ring.

Visualization of Connectivity

The following diagram illustrates the core connectivity and critical HMBC correlations used to
solve the structure.
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Caption: Structural connectivity of Albatrelin C highlighting the Chromene Core (Blue), Side
Chain (Green), and critical HMBC correlations (Red dashed arrows) establishing the ring fusion
and substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Whitepaper: Spectroscopic Elucidation and
Structural Characterization of Albatrelin C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163376/docs#technical-whitepaper-spectroscopic-
elucidation-and-structural-characterization-of-albatrelin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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